Cas no 1214658-70-4 (Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate)

Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate is a specialized organic compound featuring a carbamate-protected amine group and a 3-oxopiperazine moiety. Its structural complexity makes it valuable in pharmaceutical and synthetic chemistry applications, particularly as an intermediate in the development of bioactive molecules. The presence of both carbamate and ketone functionalities enhances its reactivity, enabling selective modifications for targeted synthesis. This compound is characterized by high purity and stability under controlled conditions, ensuring reliable performance in research and industrial processes. Its well-defined molecular structure facilitates precise incorporation into complex frameworks, making it a useful building block for drug discovery and peptidomimetic studies.
Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate structure
1214658-70-4 structure
Product Name:Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate
CAS No:1214658-70-4
MF:C15H19N3O4
MW:305.329063653946
CID:4578274
Update Time:2025-05-20

Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
    • Z82839472
    • Benzyl (1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl)carbamate
    • Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate
    • Inchi: 1S/C15H19N3O4/c1-11(14(20)18-8-7-16-13(19)9-18)17-15(21)22-10-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,16,19)(H,17,21)
    • InChI Key: MRAXFRZZXXZOSZ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)NC(=O)OCC1C=CC=CC=1)N1CC(NCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 421
  • XLogP3: 0.5
  • Topological Polar Surface Area: 87.7

Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate Security Information

Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B592408-25mg
Benzyl N-[1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
1214658-70-4
25mg
$ 50.00 2022-06-07
TRC
B592408-50mg
Benzyl N-[1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
1214658-70-4
50mg
$ 95.00 2022-06-07
TRC
B592408-250mg
Benzyl N-[1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
1214658-70-4
250mg
$ 320.00 2022-06-07
Enamine
EN300-55421-0.05g
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
1214658-70-4 100%
0.05g
$66.0 2023-06-18
Enamine
EN300-55421-0.1g
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
1214658-70-4 100%
0.1g
$98.0 2023-06-18
Enamine
EN300-55421-0.25g
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
1214658-70-4 100%
0.25g
$142.0 2023-06-18
Enamine
EN300-55421-0.5g
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
1214658-70-4 100%
0.5g
$271.0 2023-06-18
Enamine
EN300-55421-1.0g
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
1214658-70-4 100%
1g
$371.0 2023-06-18
Enamine
EN300-55421-2.5g
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
1214658-70-4 100%
2.5g
$726.0 2023-06-18
Enamine
EN300-55421-5.0g
benzyl N-[1-oxo-1-(3-oxopiperazin-1-yl)propan-2-yl]carbamate
1214658-70-4 100%
5g
$1075.0 2023-06-18

Additional information on Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate

Recent Advances in the Study of Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate (CAS: 1214658-70-4)

The compound Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate (CAS: 1214658-70-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate as a key intermediate in the synthesis of novel protease inhibitors. The compound's unique structural features, including the 3-oxopiperazine moiety, contribute to its ability to interact with specific enzymatic targets, making it a promising candidate for the development of antiviral and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and efficacy, suggesting its potential as a scaffold for COVID-19 therapeutics.

Another significant development involves the compound's application in oncology. A recent preprint from BioRxiv reported that Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate derivatives showed selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated proteasome activity. The study proposed a mechanism of action involving the inhibition of proteasome-associated deubiquitinases, which are critical for cancer cell survival.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate. A 2024 patent application disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate-based therapeutics. Current research is addressing issues related to bioavailability and metabolic stability, with several groups exploring prodrug strategies and formulation approaches to overcome these limitations.

In conclusion, Benzyl N-1-Oxo-1-(3-oxopiperazin-1-yl)propan-2-ylcarbamate (CAS: 1214658-70-4) represents a versatile chemical entity with significant potential in medicinal chemistry. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. The compound's dual role as both a bioactive molecule and a synthetic intermediate positions it as a valuable asset in drug discovery pipelines across multiple disease areas.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司